molecular formula C13H18N4O2 B8504998 1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester

1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester

Cat. No. B8504998
M. Wt: 262.31 g/mol
InChI Key: VKVZBUAODGIWQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester is a useful research compound. Its molecular formula is C13H18N4O2 and its molecular weight is 262.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1h-Pyrazolo[4,3-b]pyridine-6-carboxylic acid,7-(butylamino)-,ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C13H18N4O2

Molecular Weight

262.31 g/mol

IUPAC Name

ethyl 7-(butylamino)-1H-pyrazolo[4,3-b]pyridine-6-carboxylate

InChI

InChI=1S/C13H18N4O2/c1-3-5-6-14-11-9(13(18)19-4-2)7-15-10-8-16-17-12(10)11/h7-8H,3-6H2,1-2H3,(H,14,15)(H,16,17)

InChI Key

VKVZBUAODGIWQN-UHFFFAOYSA-N

Canonical SMILES

CCCCNC1=C2C(=NC=C1C(=O)OCC)C=NN2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 7-chloro-1H-pyrazolo[4,3-b]pyridine-6-carboxylate (3.5 g, 15.5 mmol) was dissolved in n-butylamine (25 ml) and stirred at room temperature for 3 h. Excess butylamine was removed in vacuo and the residual solid was washed well with water, and recrystallised from ethyl acetate to give ethyl 7-n-butylamino-1H-pyrazolo [4,3-b]pyridine-6-carboxylate (2.75 g, 67%), m.p. 164°-170° C.
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.